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Compound of Interest

Compound Name:
4-(Methylsulfonamido)benzoic

acid

Cat. No.: B1295666 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 4-(Methylsulfonamido)benzoic acid. The information is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Compound Identification and Properties
4-(Methylsulfonamido)benzoic acid, also known as 4-(methanesulfonamido)benzoic acid, is

a benzoic acid derivative featuring a methylsulfonamido group at the para position. This

structure imparts specific chemical properties relevant for its use as a building block in the

synthesis of more complex molecules, particularly in pharmaceutical research.

The key identifiers and physicochemical properties of 4-(Methylsulfonamido)benzoic acid are

summarized in the table below.
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Property Value Reference

IUPAC Name

4-

(methanesulfonamido)benzoic

acid

Synonyms

4-

[(Methylsulfonyl)amino]benzoic

acid, N-mesyl-4-aminobenzoic

acid

CAS Number 7151-76-0

Molecular Formula C₈H₉NO₄S

Molecular Weight 215.23 g/mol

Canonical SMILES

CS(=O)

(=O)NC1=CC=C(C=C1)C(=O)

O

Purity (Typical) ≥98%

Storage Store at room temperature

Synthesis of 4-(Methylsulfonamido)benzoic Acid
The synthesis of 4-(Methylsulfonamido)benzoic acid is typically achieved through the N-

acylation of 4-aminobenzoic acid with methanesulfonyl chloride. This reaction, a variation of the

Schotten-Baumann reaction, is conducted in the presence of a base to neutralize the

hydrochloric acid byproduct.

A representative synthesis pathway is illustrated below.
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Product4-Aminobenzoic Acid

4-(Methylsulfonamido)benzoic Acid
Reagents:

Sodium Carbonate (Na₂CO₃)
Water (H₂O)

Methanesulfonyl Chloride

25°C, 2h, pH 8

Click to download full resolution via product page

Synthesis of 4-(Methylsulfonamido)benzoic acid.

The following protocol is adapted from a well-established procedure for the synthesis of a

structurally similar compound, 4-(toluene-4-sulfonylamino)-benzoic acid. This method is

expected to yield the target compound with high purity.

Materials and Reagents:

4-Aminobenzoic acid

Methanesulfonyl chloride

Sodium carbonate (Na₂CO₃)

Hydrochloric acid (HCl), 1 N solution

Distilled water

Methanol (for recrystallization)

Procedure:

Dissolution of Starting Material: In a suitable reaction vessel, prepare a solution of 4-

aminobenzoic acid (e.g., 100 mmol, 13.71 g) in water (e.g., 50 mL).

pH Adjustment: Add a 1 N solution of sodium carbonate to the mixture to adjust the pH to

approximately 8. This deprotonates the carboxylic acid and neutralizes the HCl that will be
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formed during the reaction.

Addition of Sulfonylating Agent: To the stirred solution, slowly add methanesulfonyl chloride

(e.g., 120 mmol).

Reaction Maintenance: Maintain the reaction at room temperature (approx. 25°C) with

continuous stirring. The pH of the mixture should be kept at 8 by the occasional addition of

the sodium carbonate solution.

Monitoring Reaction: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) until the starting material is consumed. The reaction is typically

complete within 2 hours.

Product Precipitation: Once the reaction is complete, pour the mixture into a beaker and

acidify it by adding 1 N HCl until the pH reaches 2. This will protonate the carboxylate group,

causing the product to precipitate out of the solution.

Isolation: Collect the white precipitate by filtration and wash it thoroughly with distilled water

to remove any inorganic salts.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as methanol, to yield colorless crystals.

The following table summarizes the key parameters for the synthesis of sulfonamides based on

the adapted protocol.
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Parameter Details Reference

Starting Material 4-Aminobenzoic acid

Reagent Methanesulfonyl chloride

Base Sodium Carbonate (Na₂CO₃)

Solvent Water

Temperature 25°C (Room Temperature)

Reaction Time 2 hours

Workup Acidification with HCl to pH 2

Purification
Recrystallization from

methanol

Expected Yield
High (e.g., >90%, based on

analogous reaction)

Logical Workflow for Synthesis and Analysis
The overall workflow for the synthesis and characterization of 4-(Methylsulfonamido)benzoic
acid involves a series of logical steps from preparation to final analysis.
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Preparation of Reactants

Sulfonylation Reaction
(pH 8, 25°C)

Acidification & Precipitation
(HCl, pH 2)

Filtration & Washing

Recrystallization

Characterization
(e.g., MP, NMR, IR)
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General experimental workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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